1H-indole-3-carbaldehyde [4,6-di(1-piperidinyl)-1,3,5-triazin-2-yl]hydrazone
1H-indole-3-carbaldehyde [4,6-di(1-piperidinyl)-1,3,5-triazin-2-yl]hydrazone
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0391301
InChI:
InChI=1S/C22H28N8/c1-5-11-29(12-6-1)21-25-20(26-22(27-21)30-13-7-2-8-14-30)28-24-16-17-15-23-19-10-4-3-9-18(17)19/h3-4,9-10,15-16,23H,1-2,5-8,11-14H2,(H,25,26,27,28)/b24-16+
SMILES:
C1CCN(CC1)C2=NC(=NC(=N2)NN=CC3=CNC4=CC=CC=C43)N5CCCCC5
Molecular Formula:
C22H28N8
Molecular Weight:
404.5g/mol
1H-indole-3-carbaldehyde [4,6-di(1-piperidinyl)-1,3,5-triazin-2-yl]hydrazone
CAS No.:
Cat. No.: VC0391301
Molecular Formula: C22H28N8
Molecular Weight: 404.5g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C22H28N8 |
|---|---|
| Molecular Weight | 404.5g/mol |
| IUPAC Name | N-[(E)-1H-indol-3-ylmethylideneamino]-4,6-di(piperidin-1-yl)-1,3,5-triazin-2-amine |
| Standard InChI | InChI=1S/C22H28N8/c1-5-11-29(12-6-1)21-25-20(26-22(27-21)30-13-7-2-8-14-30)28-24-16-17-15-23-19-10-4-3-9-18(17)19/h3-4,9-10,15-16,23H,1-2,5-8,11-14H2,(H,25,26,27,28)/b24-16+ |
| Standard InChI Key | HIHIGEUVECSANJ-LFVJCYFKSA-N |
| SMILES | C1CCN(CC1)C2=NC(=NC(=N2)NN=CC3=CNC4=CC=CC=C43)N5CCCCC5 |
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